Cas no 1804134-07-3 (3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804134-07-3
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4974569
• Update Time: 2025-09-26

3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3OS/c12-5-4-8(17)10-7(6-13)2-1-3-9(10)18-11(14,15)16/h1-3H,4-6H2
• InChI Key： PKABQAQAUHYMTE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1CCl)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1804134-07-3 and Product Name: 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

The compound identified by the CAS number 1804134-07-3 and the product name 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a bromo substituent, a chloromethyl group, and a trifluoromethylthio moiety, which collectively contribute to its distinctive chemical properties and reactivity.

One of the most striking features of 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one is its ability to serve as a versatile intermediate in organic synthesis. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the chloromethyl group provides a reactive site for nucleophilic substitution reactions, facilitating the introduction of various pharmacophores into the molecule. These attributes make this compound particularly valuable in the synthesis of novel heterocyclic compounds and biologically active molecules.

Recent research has highlighted the potential of 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one as a precursor in the development of therapeutic agents targeting neurological disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethylthio group, in particular, has been shown to enhance metabolic stability and binding affinity, key factors in drug design. This has spurred further investigation into optimizing synthetic routes to maximize yields and purity while minimizing side reactions.

The structural motifs present in 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one also make it an attractive candidate for exploring new pharmacological interactions. The phenyl ring, adorned with electron-withdrawing and electron-donating groups, can modulate electronic properties and influence binding kinetics. Computational studies have suggested that modifications around this core structure could lead to compounds with improved selectivity and reduced toxicity. Such insights are derived from advanced molecular modeling techniques that predict binding affinities and interactions with biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of halogenated aromatic rings and functionalized aliphatic chains makes it suitable for developing advanced polymers with tailored properties. Researchers are exploring its potential use in creating conductive polymers or luminescent materials, where its electronic configuration plays a crucial role. The ability to fine-tune these properties through strategic modifications offers exciting possibilities for innovation across multiple disciplines.

The synthesis of 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one presents both challenges and opportunities for synthetic chemists. While the availability of starting materials with appropriate functional groups simplifies certain steps, achieving high yields often requires meticulous optimization of reaction conditions. Recent advances in catalytic systems have enabled more efficient transformations, reducing reliance on harsh reagents or excessive purification steps. These improvements not only enhance scalability but also align with green chemistry principles by minimizing waste generation.

Future directions in research involving 3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one are likely to focus on expanding its utility through interdisciplinary approaches. Collaborations between organic chemists, biochemists, and computational scientists will be essential in unraveling its full potential. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can accelerate the identification of novel derivatives with enhanced therapeutic profiles.

In conclusion,3-Bromo-1-(2-(chloromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one stands out as a multifaceted compound with broad applications spanning pharmaceuticals to advanced materials. Its unique structural features offer numerous possibilities for further development, making it a cornerstone in modern chemical research. As methodologies continue to evolve，this compound will undoubtedly play an integral role in shaping future advancements across multiple scientific domains.